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Compound of Interest

Compound Name: c-Met-IN-15

Cat. No.: B10805565 Get Quote

Essential Safety and Handling Guide for c-Met-
IN-15
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling the c-Met kinase inhibitor, c-Met-IN-
15. Adherence to these procedures is critical for ensuring a safe laboratory environment and

minimizing exposure risk.

Personal Protective Equipment (PPE)
As a potent kinase inhibitor, c-Met-IN-15 requires stringent handling protocols to prevent

personnel exposure. The following personal protective equipment is mandatory when working

with this compound, particularly when handling the powder or preparing stock solutions.
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PPE Category Item Specifications

Eye/Face Protection
Safety Goggles with Side

Shields or Face Shield

Must be worn at all times in the

laboratory to protect against

splashes.[1][2]

Hand Protection
Double Chemotherapy-Rated

Gloves

Two pairs of nitrile gloves are

recommended, especially

when handling stock solutions,

to provide a barrier against

chemical permeation.[3][4]

Body Protection
Impervious Laboratory Coat or

Gown

Should be resistant to

chemical permeation and have

long sleeves with tight-fitting

cuffs.[3][4]

Respiratory Protection
NIOSH-Approved Respirator

(e.g., N95)

Recommended when handling

the compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet to prevent inhalation.

[1][3]

Operational and Disposal Plans
Handling Procedures:

Designated Area: All work with c-Met-IN-15, including weighing and preparing solutions,

should be conducted in a designated area, such as a certified chemical fume hood or a

Class II Biosafety Cabinet, to control airborne particles.[3]

Personal Protective Equipment (PPE): Before beginning any procedure, don the appropriate

PPE as outlined in the table above.

Weighing: When weighing the solid compound, use a containment balance or perform the

task within a fume hood to minimize the risk of inhalation.
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Solution Preparation: Prepare solutions in a fume hood. Cover the work surface with

disposable, absorbent bench paper.

Labeling: Clearly label all containers with the compound name ("c-Met-IN-15"),

concentration, date, and responsible personnel.

Decontamination: After each use, decontaminate all surfaces and equipment with an

appropriate cleaning agent.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.[2]

Disposal Plan:

Solid Waste: All disposable materials that have come into contact with c-Met-IN-15, including

gloves, gowns, bench paper, and pipette tips, should be considered hazardous waste. Place

these items in a designated, sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing c-Met-IN-15 in a clearly labeled, sealed, and

appropriate hazardous waste container.

Disposal Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations for hazardous chemical waste.

Experimental Protocol: Preparation of a Stock
Solution

Preparation: Ensure the chemical fume hood is clean and all necessary materials are

present, including c-Met-IN-15 powder, appropriate solvent, volumetric flasks, and pipettes.

Don PPE: Put on all required personal protective equipment.

Weighing: In the fume hood, carefully weigh the desired amount of c-Met-IN-15 powder onto

weighing paper.

Transfer: Transfer the powder to a volumetric flask.
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Dissolving: Add a small amount of the appropriate solvent to the flask and gently swirl to

dissolve the powder. Once dissolved, add solvent to the final desired volume.

Labeling and Storage: Cap the flask, label it clearly, and store it under the recommended

conditions. According to available data, stock solutions should be stored at -80°C for up to 6

months or -20°C for up to 1 month.[5]
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Caption: Workflow for the safe handling and disposal of c-Met-IN-15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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